4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3-ethoxyphenyl)methylidene]-2-(3-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H14FNO3/c1-2-22-15-8-3-5-12(9-15)10-16-18(21)23-17(20-16)13-6-4-7-14(19)11-13/h3-11H,2H2,1H3/b16-10-
• InChI Key: QTJQXDRDGUTFPS-YBEGLDIGSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C2C(=O)OC(=N2)C3=CC(=CC=C3)F
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C18H14FNO3
• Molecular Weight: 311.3 g/mol

Description

4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one, also known as EFBO, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EFBO is a heterocyclic compound that contains an oxazole ring, which is known for its biological activity.

Mechanism of Action

4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one's mechanism of action is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are essential for the growth and survival of cancer cells and microorganisms. 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which could be a potential mechanism for its anticancer activity.
Biochemical and Physiological Effects:
4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one has been shown to have a range of biochemical and physiological effects, including the inhibition of DNA synthesis and cell proliferation in cancer cells. 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one has also been shown to exhibit antioxidant activity, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one is its relatively simple synthesis method, which makes it easily accessible for researchers. 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one also exhibits a range of biological activities, making it a versatile compound for various research applications. However, 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one's potential toxicity and limited solubility in water could be a limitation for certain experiments.

Future Directions

There are several future directions for 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one research, including its potential use as a fluorescent probe for the detection of metal ions, as well as its potential use in the development of new antibiotics and anticancer agents. Further research is needed to fully understand 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one's mechanism of action and to optimize its biological activity for various applications.

Synthesis Methods

4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one can be synthesized through a simple and efficient method that involves the reaction of 3-fluoroacetophenone with ethyl cyanoacetate in the presence of piperidine. The resulting product is then treated with 3-ethoxybenzaldehyde to obtain 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one. This synthesis method is relatively straightforward and can be easily scaled up for large-scale production.

Scientific Research Applications

4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one has shown promising results in various scientific research applications, including its potential use as a fluorescent probe for the detection of metal ions and as a potential anticancer agent. 4-(3-ethoxybenzylidene)-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one has also been shown to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.